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Compound of Interest

Compound Name: (+/-)-Enterolactone-13c3

Cat. No.: B15287541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

(+/-)-Enterolactone-13c3. Adherence to these procedures is essential for ensuring laboratory

safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While (+/-)-Enterolactone-13c3 is labeled with a stable, non-radioactive isotope, it should be

handled with the same precautions as its parent compound, which is classified as a hazardous

substance. The primary hazards are irritation to the skin, eyes, and respiratory system.

Table 1: Hazard Summary and Recommended Personal Protective Equipment
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Hazard Classification
Required Personal Protective Equipment
(PPE)

Skin Irritant
Gloves: Nitrile or latex gloves should be worn at

all times when handling the compound.

Eye Irritant
Eye Protection: Safety glasses with side shields

or chemical splash goggles are mandatory.

Respiratory Irritant

Respiratory Protection: A dust mask (N95 or

equivalent) is recommended when handling the

solid form to avoid inhalation of airborne

particles.

Note: Always work in a well-ventilated area, preferably within a chemical fume hood, when

handling the solid compound.

Step-by-Step Handling and Experimental Protocol
2.1. Preparation and Weighing

Designated Area: Conduct all handling of solid (+/-)-Enterolactone-13c3 in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to minimize

exposure.

Personal Protective Equipment: Before handling, ensure all required PPE is correctly worn

as detailed in Table 1.

Weighing:

Use a clean spatula to transfer the solid compound from its storage container to a tared

weigh boat or vessel.

Avoid creating dust. If transferring to a narrow-mouthed container, use a folded piece of

paper or a funnel to guide the solid.

Do not return any excess chemical to the original container to prevent contamination.
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Container Sealing: Immediately after dispensing, securely close the lid of the storage

container.

2.2. Solution Preparation

Solvent Selection: (+/-)-Enterolactone-13c3 is soluble in organic solvents such as DMSO

and dimethylformamide.

Dissolving:

Add the chosen solvent to the vessel containing the weighed solid.

If necessary, gently agitate or vortex the mixture until the solid is completely dissolved.

For aqueous buffers, it is recommended to first dissolve the compound in a small amount

of an appropriate organic solvent before diluting with the aqueous buffer.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Disposal Plan
As (+/-)-Enterolactone-13c3 is labeled with a stable isotope, its disposal is governed by its

chemical properties, not radiological concerns.[1][2] It should be treated as chemical waste.

3.1. Waste Segregation

Solid Waste: Dispose of any contaminated solid materials (e.g., weigh boats, gloves, paper

towels) in a designated solid chemical waste container.

Liquid Waste: Dispose of solutions containing (+/-)-Enterolactone-13c3 in a clearly labeled

liquid chemical waste container. Do not pour down the sink.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container for chemical waste.

3.2. Waste Container Management
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "(+/-)-Enterolactone-13c3," and the approximate concentration and solvent

if in a liquid mixture.

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from general traffic.

Disposal Request: When the waste container is full, follow your institution's procedures for

chemical waste pickup and disposal through the Environmental Health and Safety (EHS)

department.

Workflow Visualization
The following diagram illustrates the standard operational workflow for handling and disposing

of (+/-)-Enterolactone-13c3.
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Caption: Workflow for Handling and Disposal of (+/-)-Enterolactone-13c3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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